Cas no 501944-42-9 (5-Fluorobenzobthien-2-ylboronic Acid)

5-Fluorobenzothien-2-ylboronic Acid is a boronic acid derivative featuring a benzothiophene core substituted with a fluorine atom at the 5-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. The fluorine substituent enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and materials science research. Its stability under typical reaction conditions and compatibility with diverse functional groups further contribute to its utility as a versatile building block in organic synthesis. Proper handling under inert conditions is recommended to preserve its integrity.

5-Fluorobenzobthien-2-ylboronic Acid structure

501944-42-9 structure

Product Name:5-Fluorobenzobthien-2-ylboronic Acid

CAS No:501944-42-9

MF:C₈H₆BFO₂S

MW:196.006444454193

MDL:MFCD09952068

CID:68315

PubChem ID:53234193

Update Time:2025-05-27

5-Fluorobenzobthien-2-ylboronic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluorobenzo[b]thien-2-ylboronic acid
- (5-fluoro-1-benzothiophen-2-yl)boronic acid
- (5-fluorobenzo[b]thien-2-yl)Boronic acid
- 5-fluorobenzo[b]thiophen-2-ylboronic acid
- 5-Fluorobenzothiophene-2-Boronic Acid
- DS-12939
- 5-FLUOROBENZO[B]THIEN-2-YL BORONIC ACID
- 5-Fluorobenzo[b]thien-2-ylboronicacid
- CS-0042954
- SCHEMBL290043
- Z969202866
- FT-0762437
- A828004
- DGEAJPZHUYFBGZ-UHFFFAOYSA-N
- (5-fluorobenzothiophen-2-yl)boronic acid
- D72692
- J-517543
- EN300-61610
- 5-Fluorobenzo[b]thiene-2-boronic acid
- 501944-42-9
- 5-fluorobenzo[b]thiophen-2-ylboronic?acid
- (5-fluorobenzo[b]thiophen-2-yl)boronic acid
- DTXSID60692849
- AKOS011560273
- Boronic acid, (5-fluorobenzo[b]thien-2-yl)-
- DB-071123
- 5-Fluorobenzobthien-2-ylboronic Acid
- MDL： MFCD09952068
- Inchi： 1S/C8H6BFO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,11-12H
- InChI Key： DGEAJPZHUYFBGZ-UHFFFAOYSA-N
- SMILES： S1C(B(O)O)=CC2C=C(C=CC1=2)F

Computed Properties

Exact Mass: 196.01700
Monoisotopic Mass: 196.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.7A^2

Experimental Properties

Density: 1.44
Boiling Point: 393.24 °C at 760 mmHg
Flash Point: 191.625 °C
Refractive Index: 1.641
PSA: 68.70000
LogP: 0.72020

5-Fluorobenzobthien-2-ylboronic Acid Pricemore >>

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